4-(morpholin-4-yl)-N-(propan-2-yl)benzamide

• IUPAC Name: 4-morpholin-4-yl-N-propan-2-ylbenzamide
• InChI: InChI=1S/C14H20N2O2/c1-11(2)15-14(17)12-3-5-13(6-4-12)16-7-9-18-10-8-16/h3-6,11H,7-10H2,1-2H3,(H,15,17)
• InChI Key: BBADFFFTPTUOCQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NC(=O)C1=CC=C(C=C1)N2CCOCC2
• Molecular Formula: C14H20N2O2
• Molecular Weight: 248.32 g/mol

Description

4-(morpholin-4-yl)-N-(propan-2-yl)benzamide is an organic compound that features a benzamide core with a morpholine ring and an isopropyl group attached

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(morpholin-4-yl)-N-(propan-2-yl)benzamide typically involves the reaction of 4-aminobenzamide with morpholine and isopropyl bromide. The reaction is carried out in the presence of a base such as potassium carbonate in an aprotic solvent like dimethylformamide (DMF). The mixture is heated to facilitate the nucleophilic substitution reaction, resulting in the formation of the desired product.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain high-purity 4-(morpholin-4-yl)-N-(propan-2-yl)benzamide.

Chemical Reactions Analysis

Types of Reactions

4-(morpholin-4-yl)-N-(propan-2-yl)benzamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride.

Substitution: The benzamide core allows for electrophilic and nucleophilic substitution reactions, depending on the reagents and conditions used.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or neutral conditions.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Halogenating agents like bromine or chlorine for electrophilic substitution; nucleophiles like amines or thiols for nucleophilic substitution.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of amines or alcohols.

Substitution: Formation of halogenated derivatives or substituted benzamides.

Scientific Research Applications

4-(morpholin-4-yl)-N-(propan-2-yl)benzamide has a wide range of applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential as a biochemical probe or inhibitor in enzymatic studies.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of advanced materials and polymers with specific properties.

Mechanism of Action

The mechanism of action of 4-(morpholin-4-yl)-N-(propan-2-yl)benzamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can bind to the active site of an enzyme, inhibiting its activity and thereby modulating biochemical pathways. The morpholine ring and isopropyl group contribute to the compound’s binding affinity and specificity.

Comparison with Similar Compounds

Similar Compounds

4-(morpholin-4-yl)benzamide: Lacks the isopropyl group, resulting in different chemical and biological properties.

N-(propan-2-yl)benzamide: Lacks the morpholine ring, affecting its reactivity and applications.

4-(piperidin-4-yl)-N-(propan-2-yl)benzamide:

Uniqueness

4-(morpholin-4-yl)-N-(propan-2-yl)benzamide is unique due to the presence of both the morpholine ring and the isopropyl group, which confer distinct chemical reactivity and biological activity. This combination allows for versatile applications in various fields, making it a valuable compound for research and development.